Cas no 851945-00-1 (N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851945-00-1
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 6596136
• PubChem ID: 4673121
• Update Time: 2025-07-15

N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(4-ethylphenyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(4-ethylphenyl)-3-methyl-5-oxo-
• CHEMBL1372066
• AB00431311-03
• CCG-29018
• N-(4-ethylphenyl)-3-methyl-5-oxo-6-thiazolo[3,2-a]pyrimidinecarboxamide
• cid_4673121
• N-(4-ethylphenyl)-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• BDBM38481
• AKOS000432771
• F0636-0273
• 851945-00-1
• MLS000102000
• N-(4-ethylphenyl)-5-keto-3-methyl-thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(4-ethylphenyl)-3-methyl-5-oxidanylidene-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SMR000017111
• N-(4-ethylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SCHEMBL18608556
• HMS2251E23

• Inchi： 1S/C16H15N3O2S/c1-3-11-4-6-12(7-5-11)18-14(20)13-8-17-16-19(15(13)21)10(2)9-22-16/h4-9H,3H2,1-2H3,(H,18,20)
• InChI Key： JSRBYKGVZBHYQU-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(=O)C(C(NC1=CC=C(CC)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851945-00-1): A Comprehensive Overview

N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851945-00-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide is characterized by a thiazolopyrimidine core linked to an ethylphenyl group through an amide bond. The presence of the thiazolopyrimidine moiety imparts significant pharmacological activity, while the ethylphenyl substituent enhances the compound's lipophilicity and bioavailability. These structural features make it a promising candidate for various drug development initiatives.

Recent studies have highlighted the potential of N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has also shown promise in antiviral research. A recent study in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral replication enzymes and disrupt viral assembly processes.

In the realm of cancer research, N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Mechanistically, it appears to act by disrupting microtubule dynamics and activating caspase-dependent apoptotic pathways. These findings suggest that it could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic profile of N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has been extensively studied to ensure its suitability for therapeutic use. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. Additionally, it demonstrates low toxicity in preclinical models, making it a safe candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide in various disease settings. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the optimal dosing regimens and potential therapeutic applications of this compound.

In conclusion, N-(4-Ethylphenyl)-3-methyl-5-Oxo-thiazolo[3,2-a]pyrimidin - 6-Carboxamides (CAS No. 851945 - 00 - 1) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases, viral infections, and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to modern medicine.